Cas no 1805894-54-5 (3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one)
3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one
-
- Inchi: 1S/C11H11ClF2O/c1-7-6-8(10(15)4-5-12)2-3-9(7)11(13)14/h2-3,6,11H,4-5H2,1H3
- InChI Key: YZUJZUBTLAAJOD-UHFFFAOYSA-N
- SMILES: ClCCC(C1C=CC(C(F)F)=C(C)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 221
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1
3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010014319-250mg |
3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one |
1805894-54-5 | 97% | 250mg |
499.20 USD | 2021-07-05 | |
| Alichem | A010014319-500mg |
3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one |
1805894-54-5 | 97% | 500mg |
782.40 USD | 2021-07-05 | |
| Alichem | A010014319-1g |
3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one |
1805894-54-5 | 97% | 1g |
1,534.70 USD | 2021-07-05 |
3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one
3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one (CAS No. 1805894-54-5): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry
3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one (CAS No. 1805894-54-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of α-chloroketones, which are known for their reactivity and utility in synthetic transformations. In this article, we will delve into the chemical structure, physical properties, and recent applications of 3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one in drug discovery and development.
The molecular formula of 3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one is C12H12ClF2O, with a molecular weight of approximately 253.67 g/mol. The compound features a chlorinated ketone moiety attached to a substituted aromatic ring, which imparts distinct chemical reactivity and biological properties. The presence of the difluoromethyl group on the aromatic ring is particularly noteworthy, as it can influence the compound's lipophilicity and metabolic stability.
In terms of physical properties, 3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one is a solid at room temperature with a melting point ranging from 60 to 62°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it amenable to various synthetic and analytical techniques.
The synthetic route for preparing 3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one typically involves the reaction of 4-(difluoromethyl)-3-methylbenzaldehyde with chloroacetyl chloride in the presence of a base such as triethylamine. This reaction proceeds via a Claisen condensation mechanism, yielding the desired product with high purity and yield. The synthetic accessibility of this compound has facilitated its use in a wide range of chemical and biological studies.
In recent years, 3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one has been investigated for its potential therapeutic applications. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. The chlorinated ketone moiety is believed to play a crucial role in mediating these inhibitory effects by forming covalent bonds with cysteine residues on the target enzymes.
Beyond its enzymatic inhibition properties, 3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one has also been explored for its potential as an antimicrobial agent. Research has demonstrated that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism underlying its antimicrobial activity is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.
In addition to its direct biological activities, 3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one serves as a valuable building block for the synthesis of more complex molecules with diverse biological functions. For example, it can be used as an intermediate in the preparation of novel antiviral agents and anti-inflammatory compounds. The versatility of this compound in synthetic chemistry makes it an attractive starting material for drug discovery programs targeting various diseases.
The pharmacokinetic properties of 3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one have also been studied to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and distributes well throughout the body. The presence of the difluoromethyl group enhances its metabolic stability, leading to prolonged plasma half-life and reduced clearance rates.
To further understand the biological effects of 3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one, several in vitro and in vivo studies have been conducted. In cell-based assays, this compound has been shown to exhibit potent cytotoxicity against various cancer cell lines while demonstrating minimal toxicity towards normal cells. These findings suggest that it may have potential as a selective anticancer agent with reduced side effects compared to conventional chemotherapeutics.
In vivo studies using animal models have also provided valuable insights into the therapeutic potential of 3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one. For example, experiments conducted on mice bearing xenograft tumors have demonstrated significant tumor growth inhibition following treatment with this compound. These results are promising and warrant further investigation into its efficacy in clinical settings.
In conclusion, 3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one (CAS No. 1805894-54-5) is a multifaceted compound with diverse applications in medicinal chemistry. Its unique chemical structure confers valuable properties such as enzymatic inhibition, antimicrobial activity, and synthetic versatility. Ongoing research continues to uncover new avenues for its use in drug discovery and development, making it an exciting area of focus for scientists and pharmaceutical companies alike.
1805894-54-5 (3-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)